Cas no 88693-74-7 (Benzenesulfenamide, 2-nitro-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Benzenesulfenamide, 2-nitro-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 88693-74-7
• MF: C₁₃H₉F₃N₂O₂S
• MW: 314.282972097397
• CID: 624352
• PubChem ID: 71319629
• Update Time: 2025-04-19

Benzenesulfenamide, 2-nitro-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenamide, 2-nitro-N-[4-(trifluoromethyl)phenyl]-
• N-(2-nitrophenyl)sulfanyl-4-(trifluoromethyl)aniline
• DTXSID60749645
• N-[(2-Nitrophenyl)sulfanyl]-4-(trifluoromethyl)aniline
• 88693-74-7

• Inchi： 1S/C13H9F3N2O2S/c14-13(15,16)9-5-7-10(8-6-9)17-21-12-4-2-1-3-11(12)18(19)20/h1-8,17H
• InChI Key： LHQDCZAKYUPRGA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])NC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 314.03368319g/mol
• Monoisotopic Mass: 314.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.2Ų